Cas no 1093190-13-6 (methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate)

• Product Name: methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate
• CAS No: 1093190-13-6
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 3162476
• PubChem ID: 59417453
• Update Time: 2025-06-26

methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-Methyl 3-amino-2-(tert-butoxycarbonylamino)butanoate
• methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate
• (2s,3r)-3-amino-2-tert-butoxycarbonylamino-butyric acid methyl ester
• methyl (2S,3R)-3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• methyl (2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoate
• EN300-1719248
• (2S,3R)-Methyl3-amino-2-(tert-butoxycarbonylamino)butanoate
• KECGLEVGGMJPOS-RQJHMYQMSA-N
• SCHEMBL3002521
• 1093190-13-6

• Inchi： 1S/C10H20N2O4/c1-6(11)7(8(13)15-5)12-9(14)16-10(2,3)4/h6-7H,11H2,1-5H3,(H,12,14)/t6-,7+/m1/s1
• InChI Key： KECGLEVGGMJPOS-RQJHMYQMSA-N
• SMILES： O(C(N[C@H](C(=O)OC)[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712Da
• Monoisotopic Mass: 232.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 346 ºC
• Flash Point: 163 ºC

Additional information on methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate

Recent Advances in the Synthesis and Applications of Methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate (CAS: 1093190-13-6)

Methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate (CAS: 1093190-13-6) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, including peptidomimetics and small-molecule therapeutics. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders.

The synthesis of methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate has been optimized through advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key building block in the synthesis of protease inhibitors targeting SARS-CoV-2. The researchers reported a 75% yield improvement compared to traditional methods, underscoring the compound's versatility and efficiency in complex synthetic pathways.

In addition to its synthetic applications, methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate has been investigated for its potential role in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv described its incorporation into a series of peptidomimetics designed to disrupt the interaction between p53 and MDM2, a promising strategy for cancer therapy. The study revealed that derivatives of this compound exhibited nanomolar affinity for MDM2, with improved pharmacokinetic properties compared to first-generation inhibitors.

Further advancements in the characterization of methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate have been facilitated by cutting-edge analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the stereochemical purity and stability of this compound under various conditions. These efforts have been critical in ensuring its reproducibility and scalability for industrial applications.

Looking ahead, the potential of methyl (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate extends beyond its current applications. Ongoing research is exploring its use in the development of targeted drug delivery systems, where its chiral centers and functional groups can be leveraged to enhance specificity and reduce off-target effects. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.